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Compound of Interest

Compound Name: ATX-1905

Cat. No.: B15573063 Get Quote

An In-depth Technical Guide to ATX-1905
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological context of ATX-1905, a novel potent ligand for Autotaxin (ATX). ATX-1905 is

utilized as a positron emission tomography (PET) tracer, demonstrating significant potential in

the research of conditions such as idiopathic pulmonary fibrosis (IPF) due to its high binding

specificity for ATX.[1]

Chemical Structure and Properties
ATX-1905 is a complex molecule with the IUPAC name 2-((2-ethyl-6-(4-(2-(4-(2-fluoroethyl-

1,1,2,2-d4)piperazin-1-yl)-2-oxoethyl)piperazin-1-yl)imidazo[1,2-a]pyridin-3-yl)(methyl)amino)-4-

(4-fluorophenyl)thiazole-5-carbonitrile.[2] Its key chemical and physical properties are

summarized in the table below.
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Property Value Reference

Chemical Formula C32H33D4F2N9OS [2]

Molecular Weight 637.79 g/mol [2]

Exact Mass 637.3061 [2]

Elemental Analysis

C: 60.26%; H: 6.48%; F:

5.96%; N: 19.77%; O: 2.51%;

S: 5.03%

[2]

Appearance Solid powder [3]

Solubility To be determined [2]

Storage Conditions

Short term (days to weeks): 0 -

4 °C; Long term (months to

years): -20 °C

[2]

Biological Activity and Mechanism of Action
ATX-1905 is a potent ligand for Autotaxin (ATX), a secreted enzyme that plays a crucial role in

the production of lysophosphatidic acid (LPA).[4][5] ATX hydrolyzes lysophosphatidylcholine

(LPC) to generate LPA, a signaling molecule that interacts with at least six G-protein coupled

receptors (LPAR1-6).[4][6][7] This signaling pathway, known as the ATX-LPA axis, is implicated

in a variety of physiological and pathological processes, including cell proliferation, migration,

survival, embryonic development, wound healing, and inflammation.[4][7]

In various disease states, including cancer and fibrosis, the expression of ATX is often

upregulated.[4][8] As a PET tracer, ATX-1905 allows for the non-invasive imaging and

quantification of ATX expression levels in vivo. This is particularly relevant in the study of

idiopathic pulmonary fibrosis, where lung ATX expression is elevated.[1]

The following diagram illustrates the central role of Autotaxin in the synthesis of LPA and the

subsequent downstream signaling cascade.
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A diagram of the ATX-LPA signaling pathway.
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Experimental Protocols
While a detailed, publicly available experimental protocol specifically for ATX-1905 is not

available, a general workflow for its use as a PET tracer can be outlined based on standard

procedures for PET/CT imaging in oncology and other research areas.[9]

The following diagram represents a typical experimental workflow for utilizing a PET tracer like

ATX-1905 in a preclinical or clinical research setting.
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Generalized PET Imaging Workflow with ATX-1905
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A generalized workflow for PET imaging experiments.

Key Steps in the Protocol:
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Radiolabeling: ATX-1905 is first labeled with a positron-emitting radionuclide, such as

Fluorine-18 (¹⁸F), to create the radiotracer.

Subject Preparation: The subject (animal model or human patient) is prepared for the scan,

which may involve fasting to reduce background signal and anesthesia for preclinical

imaging to prevent movement artifacts.

Tracer Administration: The radiolabeled ATX-1905 is administered intravenously.

Uptake Phase: A specific period is allowed for the tracer to circulate and accumulate in

tissues with high ATX expression.

PET/CT Imaging: The subject is placed in a PET/CT scanner to acquire images. The CT

scan provides anatomical information for localization and attenuation correction of the PET

data.

Image Reconstruction and Analysis: The acquired data is reconstructed to generate images

of tracer distribution. Regions of interest (ROIs) are drawn on the images to quantify the

tracer uptake, often expressed as the Standardized Uptake Value (SUV).

Summary and Future Directions
ATX-1905 is a valuable research tool for investigating the role of the ATX-LPA signaling

pathway in health and disease. Its application as a PET tracer offers a non-invasive method to

assess ATX expression, which can aid in the diagnosis, staging, and monitoring of therapeutic

responses in various pathologies, including idiopathic pulmonary fibrosis. Further research is

needed to fully characterize its pharmacokinetic and pharmacodynamic properties and to

establish standardized protocols for its clinical use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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